2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol

• IUPAC Name: 2-[(4-benzylpiperazin-1-yl)methyl]-6-methoxyphenol
• InChI: InChI=1S/C19H24N2O2/c1-23-18-9-5-8-17(19(18)22)15-21-12-10-20(11-13-21)14-16-6-3-2-4-7-16/h2-9,22H,10-15H2,1H3
• InChI Key: LGKLDNVNVVARAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)CN2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol, also known as BRL-15572, is a chemical compound that has been studied for its potential therapeutic applications. This compound belongs to the class of phenols and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and psychiatry. It has been shown to have anxiolytic and antidepressant-like effects in animal models. 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has also been investigated for its potential use in the treatment of neuropathic pain, schizophrenia, and addiction.

Mechanism of Action

The exact mechanism of action of 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol is not fully understood. However, it has been suggested that it acts as a selective antagonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, anxiety, and pain perception. 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has also been shown to modulate the activity of other neurotransmitter systems such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has been shown to have various biochemical and physiological effects. It has been reported to increase the levels of serotonin, dopamine, and norepinephrine in certain brain regions. 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. In addition, 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has several advantages and limitations for lab experiments. One advantage is that it has been shown to have a good safety profile in animal studies. 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has also been shown to have a long half-life, which allows for less frequent dosing. However, one limitation is that 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has poor solubility in water, which can make it difficult to administer in certain experiments. In addition, 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are several future directions for the study of 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol. One direction is to investigate its potential use in the treatment of anxiety and depression. 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has been shown to have anxiolytic and antidepressant-like effects in animal models, and further studies could explore its potential clinical applications. Another direction is to investigate its potential use in the treatment of addiction. 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has been shown to modulate the activity of the dopamine system, which is involved in addiction. Finally, further studies could investigate the mechanism of action of 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol and its potential interactions with other neurotransmitter systems.
Conclusion:
In conclusion, 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol is a chemical compound that has been studied for its potential therapeutic applications. The synthesis method involves the reaction of 2,6-dimethoxyphenol with benzylpiperazine in the presence of a base. 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has been shown to have anxiolytic and antidepressant-like effects in animal models and has potential applications in the treatment of neuropathic pain, schizophrenia, and addiction. Its mechanism of action involves the selective antagonism of the 5-HT1A receptor and modulation of other neurotransmitter systems. 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol has several advantages and limitations for lab experiments, and future directions could investigate its potential clinical applications and mechanisms of action.

Synthesis Methods

The synthesis of 2-[(4-benzyl-1-piperazinyl)methyl]-6-methoxyphenol involves the reaction of 2,6-dimethoxyphenol with benzylpiperazine in the presence of a base such as potassium carbonate. The reaction results in the formation of the desired compound, which can be purified through recrystallization or column chromatography. The yield of the synthesis method is reported to be around 60%.